Cas no 131134-77-5 ((S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate)

(S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate Properties

Names and Identifiers

• (S)-tert-Butyl 2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• Methyl(S)-1-Boc-2-piperidineacetate
• (S)-2-[(Methoxycarbonyl)methyl]piperidine-1-carboxylic acid tert-butyl ester
• (2S)-methoxycarbonylmethylpiperidine-1-carboxy
• (S)-(-)-methyl N-tert-butoxycarbonylpiperidin-2-ylacetate
• (S)-2-methoxycarbonylmethylpiperidine-1-carboxylic acid tert-butyl ester
• 1,1-dimethylethyl (2S)-2-[2-(methyloxy)-2-oxoethyl]-1-piperidinecarboxylate
• ANW-60983
• CTK8B8659
• KB-211978
• methyl (S)-N-(tert-butyloxycarbonyl)piperidin-2-ylacetate
• SureCN79593
• Methyl N-Boc-2-piperidineacetate
• 1,1-dimethylethyl(2s)-2-[2-(methyloxy)-2-oxoethyl]-1-piperidinecarboxylate
• 131134-77-5
• DTXSID20437591
• VJNWVGAZYYQKTF-JTQLQIEISA-N
• DA-18171
• (S)-2-(methoxycarbonylmethyl)piperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL79593
• (S)-tert-Butyl2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• tert-butyl (S)-2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• tert-Butyl (2S)-2-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• 1,1-Dimethylethyl (2S)-2-[2-(methyloxy)-2-oxoethyl]-1-piperidinecarboxylate
• +Expand

• InChIKey： VJNWVGAZYYQKTF-JTQLQIEISA-N
• Inchi： InChI=1S/C13H23NO4/c1-13(2,3)18-12(16)14-8-6-5-7-10(14)9-11(15)17-4/h10H,5-9H2,1-4H3/t10-/m0/s1
• SMILES： CC(C)(C)OC(=O)N1CCCC[C@H]1CC(=O)OC

Computed Properties

• Exact Mass: 257.16279
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 257.16270821g/mol
• Heavy Atom Count: 18
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),